Cas no 792889-26-0 (5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid)

• Product Name: 5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid
• CAS No: 792889-26-0
• MF: C₁₂H₁₇NO₂S
• MW: 239.33388209343
• MDL: MFCD06803426
• CID: 3160145
• PubChem ID: 20099139
• Update Time: 2025-04-21

5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(azepan-1-ylmethyl)thiophene-2-carboxylic acid
• 5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid
• 792889-26-0
• AKOS003657402
• EN300-92432
• SGB88926
• STL414733
• 5-(1-AZEPANYLMETHYL)-2-THIOPHENECARBOXYLIC ACID

• MDL： MFCD06803426
• Inchi： 1S/C12H17NO2S/c14-12(15)11-6-5-10(16-11)9-13-7-3-1-2-4-8-13/h5-6H,1-4,7-9H2,(H,14,15)
• InChI Key： FLDMGMFCFPJMHW-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1CN1CCCCCC1

Computed Properties

• Exact Mass: 239.09799996g/mol
• Monoisotopic Mass: 239.09799996g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.3
• Topological Polar Surface Area: 68.8Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 381.2±32.0 °C at 760 mmHg
• Flash Point: 184.4±25.1 °C
• Vapor Pressure: 0.0±0.9 mmHg at 25°C

5-[(azepan-1-yl)methyl]thiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids